2-Methyl-4-(4-pyridyl)thiazole

• IUPAC Name: 2-methyl-4-pyridin-4-yl-1,3-thiazole
• InChI: InChI=1S/C9H8N2S/c1-7-11-9(6-12-7)8-2-4-10-5-3-8/h2-6H,1H3
• InChI Key: SZDNUULQXPIYIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=NC=C2
• Molecular Formula: C9H8N2S
• Molecular Weight: 176.24 g/mol

Description

“2-Methyl-4-(4-pyridyl)thiazole” is a heterocyclic compound with a molecular weight of 176.24. It is a part of a class of compounds known as thiazoles, which are characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Synthesis Analysis

The synthesis of thiazole derivatives, including “this compound”, has been a subject of research in recent years. A common synthetic protocol for the synthesis of thiazoles and thiazolines involves the use of readily available and inexpensive substrates. The reaction conditions are mild and pure products are obtained without work-up and column purification.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES string Cc1nc(cs1)-c2ccncc2. The InChI key for this compound is SZDNUULQXPIYIT-UHFFFAOYSA-N.

Chemical Reactions Analysis

Thiazoles, including “this compound”, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules.

Mechanism of Action

While the specific mechanism of action for “2-Methyl-4-(4-pyridyl)thiazole” is not explicitly mentioned in the search results, thiazoles are known to interfere with diverse bacterial targets, including DNA gyrase, topoisomerase IV, biofilm formation, cell wall permeability, and tryptophanyl-tRNA synthetase.

Safety and Hazards

While handling “2-Methyl-4-(4-pyridyl)thiazole”, it is recommended to wear personal protective equipment/face protection and ensure adequate ventilation. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided, as should dust formation.

Future Directions

Thiazoles, including “2-Methyl-4-(4-pyridyl)thiazole”, have been the subject of much research due to their diverse biological activities. Future studies may focus on comparing the neuroprotective activity of active compounds with positive control and addressing the outcome in differentiated SH-SY5Y cells as well as the SH-SY5Y and HMC-3 co-culture impact on neuronal viability.